Cas no 1260837-71-5 (3-3-fluoro-5-(trifluoromethyl)phenylpyrrolidine)

• Product Name: 3-3-fluoro-5-(trifluoromethyl)phenylpyrrolidine
• CAS No: 1260837-71-5
• MF: C₁₁H₁₁F₄N
• MW: 233.205356836319
• CID: 6388249
• PubChem ID: 79020563
• Update Time: 2025-06-29

3-3-fluoro-5-(trifluoromethyl)phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-3-fluoro-5-(trifluoromethyl)phenylpyrrolidine
• 3-[3-fluoro-5-(trifluoromethyl)phenyl]pyrrolidine
• AKOS017558304
• EN300-1932073
• 1260837-71-5

• Inchi： 1S/C11H11F4N/c12-10-4-8(7-1-2-16-6-7)3-9(5-10)11(13,14)15/h3-5,7,16H,1-2,6H2
• InChI Key： UTSFPKBNJFWAMZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)C1CNCC1

Computed Properties

• Exact Mass: 233.08276200g/mol
• Monoisotopic Mass: 233.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Additional information on 3-3-fluoro-5-(trifluoromethyl)phenylpyrrolidine

Introduction to Compound with CAS No 1260837-71-5 and Product Name: 3-3-fluoro-5-(trifluoromethyl)phenylpyrrolidine

The compound with the CAS number 1260837-71-5 and the product name 3-3-fluoro-5-(trifluoromethyl)phenylpyrrolidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development. The presence of both fluoro and trifluoromethyl substituents in its molecular framework imparts distinct chemical and biological characteristics, making it a promising candidate for various therapeutic interventions.

In the realm of medicinal chemistry, the strategic incorporation of fluorine atoms into organic molecules has been well-documented for enhancing metabolic stability, improving binding affinity, and modulating pharmacokinetic profiles. The fluoro group in 3-3-fluoro-5-(trifluoromethyl)phenylpyrrolidine contributes to these desirable attributes, while the trifluoromethyl group further amplifies its pharmacological potential. These substituents are known to influence the electronic properties of the molecule, thereby affecting its interactions with biological targets.

Recent studies have highlighted the importance of 3-heteroarylpyrrolidines as a scaffold for developing novel therapeutic agents. Among these, compounds featuring a phenyl ring substituted with fluorine and trifluoromethyl groups exhibit enhanced bioactivity and selectivity. The specific arrangement of these substituents in 3-3-fluoro-5-(trifluoromethyl)phenylpyrrolidine suggests that it may interact with biological targets in a manner that is both potent and specific.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary research indicates that derivatives of pyrrolidine-based structures can modulate neurotransmitter activity, offering a pathway for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of fluorine and trifluoromethyl groups in 3-3-fluoro-5-(trifluoromethyl)phenylpyrrolidine may enhance its ability to interact with relevant receptors and enzymes, thereby improving therapeutic efficacy.

The synthesis of 3-3-fluoro-5-(trifluoromethyl)phenylpyrrolidine involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern pharmaceutical synthesis. The introduction of fluorine and trifluoromethyl groups necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, are often employed to achieve the desired molecular architecture.

From a computational chemistry perspective, the molecular structure of 3-3-fluoro-5-(trifluoromethyl)phenylpyrrolidine has been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure, helping researchers predict its reactivity and interaction with biological targets. These computational studies are crucial for guiding experimental design and optimizing synthetic routes.

The pharmacological profile of 3-3-fluoro-5-(trifluoromethyl)phenylpyrrolidine has been evaluated through in vitro assays that measure its interaction with key biological targets. Initial results suggest that this compound exhibits promising activity against enzymes involved in neurotransmitter metabolism. Further investigation is warranted to fully elucidate its mechanism of action and assess its potential as a lead compound for drug development.

In conclusion, 3-3-fluoro-5-(trifluoromethyl)phenylpyrrolidine (CAS No 1260837-71-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with recent findings from medicinal chemistry research, position it as a promising candidate for developing novel therapeutic agents. Continued investigation into its pharmacological properties and synthetic pathways will likely yield valuable insights for future drug development efforts.